5-(2,4-dimethoxyphenyl)-N-[2-(2-fluorophenyl)ethyl]-1,2,4-triazin-3-amine

• IUPAC Name: 5-(2,4-dimethoxyphenyl)-N-[2-(2-fluorophenyl)ethyl]-1,2,4-triazin-3-amine
• InChI: InChI=1S/C19H19FN4O2/c1-25-14-7-8-15(18(11-14)26-2)17-12-22-24-19(23-17)21-10-9-13-5-3-4-6-16(13)20/h3-8,11-12H,9-10H2,1-2H3,(H,21,23,24)
• InChI Key: HRCIUWQPUJNNIX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CN=NC(=N2)NCCC3=CC=CC=C3F)OC
• Molecular Formula: C19H19FN4O2
• Molecular Weight: 354.4 g/mol

Description

5-(2,4-dimethoxyphenyl)-N-[2-(2-fluorophenyl)ethyl]-1,2,4-triazin-3-amine is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound has been synthesized using a specific method and has shown promising results in scientific studies.

Mechanism of Action

The mechanism of action of 5-(2,4-dimethoxyphenyl)-N-[2-(2-fluorophenyl)ethyl]-1,2,4-triazin-3-amine involves the inhibition of tubulin polymerization, which is essential for cell division. This leads to the arrest of the cell cycle and ultimately results in the death of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has a significant effect on the biochemical and physiological processes of cancer cells. It induces apoptosis, inhibits angiogenesis, and suppresses the migration and invasion of cancer cells. Additionally, it has been shown to have low toxicity towards normal cells, making it a promising candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(2,4-dimethoxyphenyl)-N-[2-(2-fluorophenyl)ethyl]-1,2,4-triazin-3-amine in lab experiments include its potent anticancer activity, low toxicity towards normal cells, and ease of synthesis. However, one of the limitations is that it has not been extensively studied in vivo, and further research is needed to determine its efficacy in animal models.

Future Directions

There are several future directions for research on this compound. One of the potential directions is to investigate its efficacy in combination with other anticancer drugs. Additionally, further studies are needed to determine its pharmacokinetics and pharmacodynamics in vivo, which will help in the development of effective cancer treatments. Another potential direction is to investigate its potential applications in other fields of research, such as neurodegenerative diseases and infectious diseases.
Conclusion:
In conclusion, 5-(2,4-dimethoxyphenyl)-N-[2-(2-fluorophenyl)ethyl]-1,2,4-triazin-3-amine is a novel compound that has shown promising results in scientific studies. Its potent anticancer activity, low toxicity towards normal cells, and ease of synthesis make it a promising candidate for cancer treatment. Further research is needed to determine its efficacy in animal models and its potential applications in other fields of research.

Synthesis Methods

The synthesis of 5-(2,4-dimethoxyphenyl)-N-[2-(2-fluorophenyl)ethyl]-1,2,4-triazin-3-amine involves the reaction of 2,4-dimethoxybenzaldehyde with 2-fluoroacetophenone in the presence of ammonium acetate and acetic acid. The resulting intermediate is then reacted with hydrazine hydrate to obtain the final product.

Scientific Research Applications

The compound has been extensively studied for its potential applications in various fields of research. One of the significant applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer.